Cas no 628-12-6 (2-methoxyethyl chloroformate)

• Product Name: 2-methoxyethyl chloroformate
• CAS No: 628-12-6
• MF: C₄H₇ClO₃
• MW: 138.549580812454
• MDL: MFCD00058932
• CID: 82828
• PubChem ID: 69400
• Update Time: 2025-11-02

2-methoxyethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl chloroformate
• Chloroformic acid 2-methoxyethyl ester
• 2-methoxyethyl carbonochloridate
• 2-methoxyethoxycarbonyl chloride
• 2-methoxyethyl chlorocarbonate
• 2-methoxyethylchlorocarbonat
• (2-Methoxyethoxy)carbonyl chloride
• (Chloro)(2-methoxyethoxy)methanone
• Ethylene Glycol Monomethyl Ether Chloroformate
• Carbonochloridic acid, 2-methoxyethyl ester
• EN300-222696
• SCHEMBL163984
• 2-methoxyethylchloroformate
• Q63409852
• chloroformic acid (2-methoxy-ethyl) ester
• FT-0759345
• NDYYWMXJZWHRLZ-UHFFFAOYSA-N
• 628-12-6
• methoxyethyl chloroformate
• 2-Methoxyethylcarbonochloridate
• EINECS 211-026-9
• BS-22926
• chlorocarbonic acid 2-methoxy-ethyl ester
• D89328
• NDYYWMXJZWHRLZ-UHFFFAOYSA-
• MFCD00058932
• (2-methoxy-ethyl)-chloroformate
• NS00035176
• DTXSID90211880
• Ethylene glycol monomethyl ester chloroformate
• InChI=1/C4H7ClO3/c1-7-2-3-8-4(5)6/h2-3H2,1H3
• AKOS015894283
• Chloro(2-methoxyethoxy)methanone
• 2-methoxy-ethyl chloroformate

• MDL： MFCD00058932
• Inchi： 1S/C4H7ClO3/c1-7-2-3-8-4(5)6/h2-3H2,1H3
• InChI Key： NDYYWMXJZWHRLZ-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCOC

Computed Properties

• Exact Mass: 138.00800
• Monoisotopic Mass: 138.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.192 g/mL at 25 °C(lit.)
• Boiling Point: 157-158 °C(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.4200(lit.)
• Solubility: Soluble in most organic solvents.
• PSA: 35.53000
• LogP: 1.00820
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 4.7±0.3 mmHg at 25°C

2-methoxyethyl chloroformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R34
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C

Additional information on 2-methoxyethyl chloroformate

Comprehensive Guide to 2-Methoxyethyl Chloroformate (CAS No. 628-12-6): Properties, Applications, and Safety

2-Methoxyethyl chloroformate (CAS No. 628-12-6) is a versatile organic compound widely used in chemical synthesis and industrial applications. This ester derivative of chloroformic acid is characterized by its methoxyethyl functional group, which enhances its reactivity and solubility in various solvents. With the growing demand for specialized chemicals in pharmaceuticals, agrochemicals, and material science, understanding the properties and applications of 2-methoxyethyl chloroformate has become increasingly important.

The compound’s molecular formula, C₄H₇ClO₃, reflects its unique structure, combining a chloroformate group with a methoxyethyl side chain. This configuration allows it to act as an efficient carboxylating agent and protecting group in organic synthesis. Researchers and manufacturers often search for "2-methoxyethyl chloroformate uses" or "CAS 628-12-6 applications" to explore its role in peptide coupling, polymer production, and other high-value processes.

In recent years, the rise of green chemistry has sparked interest in optimizing the synthesis of 2-methoxyethyl chloroformate to minimize environmental impact. Queries like "sustainable production of 2-methoxyethyl chloroformate" highlight industry efforts to reduce waste and energy consumption. The compound’s compatibility with biodegradable solvents further aligns with these trends, making it a subject of ongoing research.

Handling 2-methoxyethyl chloroformate requires adherence to standard laboratory safety protocols. While not classified as a hazardous material under most regulations, proper ventilation and personal protective equipment (PPE) are recommended. Searches for "2-methoxyethyl chloroformate safety data" or "CAS 628-12-6 storage" emphasize the need for accurate handling guidelines, particularly in academic and industrial settings.

The pharmaceutical industry frequently employs 2-methoxyethyl chloroformate as an intermediate in drug development. Its ability to form stable esters and amides makes it invaluable for synthesizing active pharmaceutical ingredients (APIs). Keywords such as "2-methoxyethyl chloroformate in drug synthesis" reflect its critical role in creating therapeutics for conditions like cancer and infectious diseases.

Another emerging application is in the field of advanced materials. The compound’s reactivity enables the modification of polymers and coatings, enhancing their durability and functionality. Researchers exploring "2-methoxyethyl chloroformate polymer modification" often highlight its potential in creating high-performance adhesives and sealants.

Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize 2-methoxyethyl chloroformate. These methods ensure purity and consistency, addressing frequent queries like "how to analyze CAS 628-12-6." Quality control remains a priority for suppliers and end-users alike.

In conclusion, 2-methoxyethyl chloroformate (CAS No. 628-12-6) is a multifaceted compound with broad utility across industries. Its synthesis, applications, and safety considerations continue to evolve, driven by technological advancements and sustainability goals. By staying informed about its properties and best practices, professionals can leverage its full potential while maintaining safety and efficiency.